N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide

• IUPAC Name: N-[(1,5-dimethylpyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C16H19N3O3/c1-11-4-7-13(19(11)2)10-17-15(20)16(21)18-12-5-8-14(22-3)9-6-12/h4-9H,10H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key: KFSRSMZBNGQVMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)CNC(=O)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide, also known as MPEDA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. MPEDA belongs to the class of compounds known as pyrrole-based compounds and has been shown to possess several biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide is not fully understood. However, studies have shown that N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide inhibits the activity of certain enzymes and proteins that are involved in inflammatory and cancerous processes. Specifically, N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and are implicated in cancer progression.
Biochemical and Physiological Effects:
N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been shown to possess several biochemical and physiological effects. Studies have shown that N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide can reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been shown to possess anti-microbial properties and can inhibit the growth of several bacterial and fungal species.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide in lab experiments is its high purity and stability. N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide can be easily synthesized with a high yield and can be purified using standard chromatographic techniques. Additionally, N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been extensively studied for its biological activities, making it a well-characterized compound for use in lab experiments. However, one of the limitations of using N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide in lab experiments is its potential toxicity. N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been shown to be cytotoxic at high concentrations, and caution should be taken when handling the compound.

Future Directions

There are several future directions for the study of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide. One potential direction is the development of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide-based therapeutics for the treatment of inflammatory diseases, cancer, and microbial infections. Additionally, further studies are needed to elucidate the mechanism of action of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide and its potential as a drug target. Finally, studies are needed to evaluate the safety and toxicity of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide in vivo and in clinical trials.

Scientific Research Applications

N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been extensively studied for its potential as a therapeutic agent. Several studies have shown that N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide possesses anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has also been shown to possess anti-cancer properties and can be used as a chemotherapeutic agent. Additionally, N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-methoxyphenyl)ethanediamide has been shown to possess anti-microbial properties and can be used to treat bacterial and fungal infections.